Cas no 108420-46-8 (1-Pentene, 5-(2-propenyloxy)-)

1-Pentene, 5-(2-propenyloxy)- structure
1-Pentene, 5-(2-propenyloxy)- structure
Product Name:1-Pentene, 5-(2-propenyloxy)-
CAS No:108420-46-8
MF:C8H14O
MW:126.196162700653
CID:1189944
PubChem ID:11194338
Update Time:2025-04-20

1-Pentene, 5-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentene, 5-(2-propenyloxy)-
    • 5-prop-2-enoxypent-1-ene
    • 108420-46-8
    • DTXSID70458236
    • SCHEMBL2769404
    • Inchi: 1S/C8H14O/c1-3-5-6-8-9-7-4-2/h3-4H,1-2,5-8H2
    • InChI Key: GAGOVKZZDFDLML-UHFFFAOYSA-N
    • SMILES: O(CC=C)CCCC=C

Computed Properties

  • Exact Mass: 126.104465066g/mol
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 9.2Ų

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